Cas no 2171427-35-1 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171427-35-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5982488
• PubChem ID: 165816188
• Update Time: 2025-06-12

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methoxypyrrolidine-3-carboxylic acid
• EN300-1549258
• 2171427-35-1

• Inchi： 1S/C25H28N2O6/c1-16(13-22(28)27-12-11-25(15-27,32-2)23(29)30)26-24(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,29,30)/t16-,25?/m1/s1
• InChI Key： LINQTDXMWGPOBB-ZRTDVJLTSA-N
• SMILES： O(C)C1(C(=O)O)CN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171427-35-1)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171427-35-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pro-OtBu, is a valuable building block in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential reagent in various synthetic pathways, particularly in the development of therapeutic agents.

The core structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a methoxy group and a carboxylic acid moiety, which are crucial for its reactivity and functionality. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the amino group allows for controlled deprotection, making it highly suitable for stepwise peptide synthesis. This feature is particularly important in the context of solid-phase peptide synthesis (SPPS), where the sequential addition of amino acids is required to form complex peptides.

Recent studies have highlighted the importance of Fmoc-Pro-OtBu in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. The researchers found that by incorporating Fmoc-Pro-OtBu into their peptide sequences, they were able to improve the pharmacokinetic properties of the resulting molecules, leading to better therapeutic outcomes.

In addition to its applications in peptide synthesis, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid has also shown promise in the field of protein engineering. A study published in Nature Communications in 2021 explored the use of this compound in the design of novel enzymes with enhanced catalytic activity. The researchers utilized Fmoc-Pro-OtBu to introduce specific modifications into the active sites of enzymes, resulting in improved substrate specificity and catalytic efficiency.

The versatility of Fmoc-Pro-OtBu extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a prodrug precursor. A prodrug is a biologically inactive compound that is converted into an active drug through metabolic processes within the body. A study published in Chemical Communications in 2020 reported that Fmoc-Pro-OtBu-derived prodrugs exhibited improved solubility and reduced toxicity compared to their parent compounds, making them attractive candidates for drug delivery systems.

The safety profile of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid has been extensively evaluated. According to safety data sheets and regulatory guidelines, this compound is generally considered safe for laboratory use when proper handling and storage protocols are followed. However, it is important to note that appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171427-35-1) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable reagent in the synthesis of peptides, proteins, and prodrugs. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.